Cas no 2172546-95-9 (tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172546-95-9
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6422082
• PubChem ID: 165874738
• Update Time: 2025-10-28

tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate
• SCHEMBL24072891
• EN300-1624315
• 2172546-95-9

• Inchi： 1S/C11H19NO4/c1-7(13)8-5-12(6-9(8)14)10(15)16-11(2,3)4/h8-9,14H,5-6H2,1-4H3
• InChI Key： OKCDENNPOZWLJJ-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C(C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate

tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172546-95-9): A Comprehensive Overview

tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172546-95-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate.

The chemical structure of tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate is composed of a pyrrolidine ring with an acetyl group at the C3 position and a hydroxyl group at the C4 position, protected by a tert-butyl ester at the C1 carboxylic acid. This structure confers the compound with several advantageous properties, including enhanced stability and solubility, which are crucial for its use in various chemical and biological applications.

In terms of synthesis, tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate can be prepared through a multi-step process involving the protection of the carboxylic acid group, followed by the introduction of the acetyl and hydroxyl functionalities. One common approach involves the reaction of tert-butyl pyrrolidine-1-carboxylate with an acetylating agent, such as acetic anhydride, followed by a hydroxylation step using an appropriate oxidizing agent. Recent studies have explored more efficient and environmentally friendly methods to synthesize this compound, such as using green chemistry principles and catalytic processes.

The biological activity of tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate has been a subject of extensive research. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the context of neurodegenerative diseases and cancer. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate possess potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings have sparked interest in further investigating the therapeutic potential of tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate in cancer treatment.

The pharmacokinetic properties of tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate are another important aspect to consider. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for drug development. In particular, its high oral bioavailability and low toxicity have been highlighted as key advantages.

To further enhance the therapeutic potential of tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate, researchers are exploring various prodrug strategies to improve its delivery and efficacy. For example, conjugation with targeting moieties or encapsulation in nanoparticles can enhance the compound's ability to reach specific tissues or cells, thereby maximizing its therapeutic impact while minimizing side effects.

In conclusion, tert-butyl 3-acetyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172546-95-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.